5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 5-oxo-N-[2-(trifluoromethyl)phenyl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C14H10F3N3O2S/c15-14(16,17)9-3-1-2-4-10(9)19-11(21)8-7-18-13-20(12(8)22)5-6-23-13/h1-4,7H,5-6H2,(H,19,21)
• InChI Key: KSEYNTDMPZFCGL-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC=C(C(=O)N21)C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C14H10F3N3O2S
• Molecular Weight: 341.31 g/mol

Description

5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C14H10F3N3O2S and its molecular weight is 341.31. The purity is usually 95%.
BenchChem offers high-quality 5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-oxo-N-(2-(trifluoromethyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthetic Pathways: Research has developed new synthetic routes for creating functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines, providing a foundation for further exploration of similar compounds with potential applications in medicinal chemistry and materials science (Peterlin-Mašič et al., 2000). These methods offer novel approaches to generate compounds that could have unique physical, chemical, or biological properties.
• Heterocyclic Compounds: The synthesis of thiazolo and triazolo pyrimidines, along with pyrimido triazine derivatives, illustrates the versatility of these heterocyclic frameworks for generating compounds with potential applications in drug discovery, agrochemicals, and material sciences (Haiza et al., 2000).

Biological Properties

• Medicinal Applications: A study on the preparation of thiadiazolo pyrimidines discussed their use in allergy medication and anti-microbial studies, hinting at the broader pharmacological potential of thiazolo pyrimidine derivatives. These compounds show promise for further investigation into their medicinal properties, including anti-inflammatory and antimicrobial activities (Moradivalikboni et al., 2014).
• Anti-inflammatory Activity: The synthesis and evaluation of 5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidine-6-carboxamides revealed certain compounds with promising anti-inflammatory effects in preclinical models. Such findings underscore the therapeutic potential of thiazolo pyrimidine derivatives as anti-inflammatory agents (Doria et al., 1986).